Cas no 1923056-74-9 (N-(Tetrahydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-2-amine hydrochloride)

• Product Name: N-(Tetrahydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-2-amine hydrochloride
• CAS No: 1923056-74-9
• MF: C₁₂H₁₉ClN₄O
• MW: 270.758461236954
• CID: 5211560
• Update Time: 2025-09-27

N-(Tetrahydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Tetrahydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-2-amine hydrochloride
• N-(TETRAHYDRO-2H-PYRAN-4-YL)-5,6,7,8-TETRAHYDROPYRIDO[3,4-D]PYRIMIDIN-2-AMINE HCL
• N-(Tetrahydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-2-aminehydrochloride

• Inchi： 1S/C12H18N4O.ClH/c1-4-13-8-11-9(1)7-14-12(16-11)15-10-2-5-17-6-3-10;/h7,10,13H,1-6,8H2,(H,14,15,16);1H
• InChI Key： FDWVEFZIOMSBKS-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CC1)NC1=NC=C2C(CNCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 245
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on N-(Tetrahydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-2-amine hydrochloride

N-(Tetrahydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-2-amine Hydrochloride (CAS No. 1923056-74-9): A Comprehensive Overview

N-(Tetrahydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-2-amine hydrochloride (CAS No. 1923056-74-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[3,4-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a tetrahydro-2H-pyran moiety and a tetrahydropyrido[3,4-d]pyrimidine core, both of which contribute to its unique pharmacological properties.

The synthesis of N-(Tetrahydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-2-amine hydrochloride has been extensively studied in recent years. Various synthetic routes have been developed to optimize the yield and purity of the final product. One common approach involves the reaction of 5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-2-one with 4-amino-tetrahydro-pyran in the presence of a suitable acid catalyst. The resulting amine is then converted to its hydrochloride salt through treatment with hydrogen chloride gas or a concentrated hydrochloric acid solution.

The biological activity of N-(Tetrahydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-2-amine hydrochloride has been evaluated in several preclinical studies. These studies have demonstrated that the compound exhibits potent antiproliferative effects against various cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116) with IC50 values in the low micromolar range. The mechanism of action is believed to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

In addition to its antiproliferative properties, N-(Tetrahydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-2-amine hydrochloride has also shown promise as an anti-inflammatory agent. Preclinical studies have indicated that the compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(Tetrahydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-2-amine hydrochloride has been investigated in animal models to assess its bioavailability and metabolic stability. Results from these studies suggest that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

Furthermore, the safety profile of N-(Tetrahydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-2-amine hydrochloride has been evaluated through toxicity studies in rodents. These studies have shown that the compound is well tolerated at therapeutic doses with no significant adverse effects observed. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, N-(Tetrahydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-2-amine hydrochloride (CAS No. 1923056-74-9) represents a promising lead compound for the development of new therapeutic agents targeting cancer and inflammatory diseases. Its unique chemical structure and favorable biological properties make it an attractive candidate for further preclinical and clinical evaluation. As research in this area continues to advance, it is anticipated that this compound will play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.